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Compound of Interest

Compound Name: Luteolinidin

Cat. No.: B1216485

Disclaimer: This document provides general guidance and should not replace the official Safety
Data Sheet (SDS) provided by the manufacturer or the specific protocols established by your
institution's Environmental Health and Safety (EHS) department. Always consult these primary

sources for definitive disposal procedures.

Immediate Safety and Handling

Before handling Luteolinidin, it is crucial to consult the substance-specific Safety Data Sheet
(SDS). While one supplier, Carl Roth, indicates that Luteolinidin chloride does not meet the
criteria for hazardous classification under GHS, individual institutional guidelines and waste
disposal regulations must be followed.[1][2] Standard laboratory personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Step-by-Step Disposal Protocol Determination

The proper disposal of any chemical, including Luteolinidin, is a structured process that
ensures regulatory compliance and safety. The following workflow outlines the mandatory steps
for determining the correct disposal procedure within a laboratory setting.
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Caption: Workflow for Determining Chemical Disposal Procedures.
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Disposal Considerations from Safety Data Sheets

Based on available SDS documentation for Luteolinidin chloride, the following general
guidance is provided:

o Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.[1]

o Containment: Contaminated washing water should be retained and disposed of properly.[1]

o Method of Disposal: Collect the material mechanically and place it in appropriate, labeled
containers for disposal.[1]

Important: While the available SDS suggests Luteolinidin chloride is not classified as
hazardous, it must be disposed of in accordance with local, state, and federal regulations.
Never assume a chemical can be disposed of in regular trash or down the drain without explicit
approval from your EHS department.

Chemical and Physical Properties

The following table summarizes key quantitative data for Luteolinidin and its chloride salt

form.
Property Value Source
) C15H1105Cl (Luteolinidin
Chemical Formula [1]

chloride)

C15H110s* (Luteolinidin cation)  [3][4]

306.70 g/mol (Luteolinidin
Molar Mass _ [5]
chloride)

271.24 g/mol (Luteolinidin )

cation)

CAS Number 1154-78-5 [1[4][5]16]

Toxicological and Hazard Information
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According to a Safety Data Sheet from Carl Roth, Luteolinidin chloride does not meet the
criteria for classification across various toxicological endpoints, including:[1][2]

e Acute toxicity

e Skin corrosion/irritation

e Serious eye damage/irritation

o Respiratory or skin sensitization
e Germ cell mutagenicity

» Carcinogenicity

e Reproductive toxicity

Despite this, it is imperative to handle the compound with care, as toxicological data may be
limited. Always refer to the most current SDS from your specific supplier for the most accurate
and complete hazard information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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